Cas no 75277-39-3 (HEPES sodium)

• Product Name: HEPES sodium
• CAS No: 75277-39-3
• MF: C₈H₁₇N₂NaO₄S
• MW: 260.286351919174
• MDL: MFCD00036463
• CID: 59675
• PubChem ID: 24895161
• Update Time: 2025-10-31

HEPES sodium Chemical and Physical Properties

Names and Identifiers

• Sodium 2-(4-(2-hydroxyethyl)piperazin-1-yl)ethanesulfonate
• HEPES sodium salt
• 2-[4-(2-HYDROXYETHYL)-1-PIPERAZINYL]ETHANESULFONIC ACID SODIUM SALT
• 2-[4-(2-HYDROXYETHYL)-1-PIPERAZINE]ETHANESULFONIC ACID SODIUM SALT
• 4-(2-HYDROXYETHYL)-1-PIPERAZINEETHANESULFONIC ACID, DISODIUM SALT
• 4-(2-HYDROXYETHYL)-1-PIPERAZINEETHANESULFONIC ACID HEMISODIUM SALT
• 4-(2-HYDROXYETHYL)-1-PIPERAZINEETHANE-SULFONIC ACID HALF-SODIUM SALT
• 4-(2-HYDROXYETHYL)PIPERAZINE-1-ETHANESULFONIC ACID SODIUM SALT BUFFER
• 4-(2-HYDROXYETHYL)PIPERAZINE-1-ETHANESULFONIC ACID SODIUM SALT
• 4-(2-HYDROXYETHYL)PIPERAZINE-1-ETHANESULFONIC ACID HEMISODIUM SALT
• HEPES sodium salt (HEPES-Na)
• HEPES, Na
• HEPES, SODIUM SALT, MOLECULAR BIOLOGY GRADE
• HEPES-Na
• 2-[(Methylsulfonyl)thio]ethanesulfonic Acid Sodium Salt
• AC1MQXGS
• CTK8G3132
• HEPES
• HEPES-Na,[4-(2-Hydroxyethyl)-1-piperazinyl]ethanesulfonic Na
• Methanethiosulfonate ethylsulfonate sodium
• MTSES
• sodium (2-sulfonatoethyl) methanethiosulfonate
• sodium (4-(2-hydroxyethyl)piperazin-1-yl)ethanesulfonate
• Sodium 2-methylsulfonylsulfanylethanesulfonate
• Sodium 4-(2-hydroxyethyl)piperazin-1-ylethanesulphonate
• HEPES hemisodium salt
• sodium 2-[4-(2-hydroxyethyl)piperazin-1-yl]ethanesulfonate
• 1-Piperazineethanesulfonic acid, 4-(2-hydroxyethyl)-, monosodium salt
• Z9FTO91O8A
• N-
• HEPES sodium
• N-(2-Hydroxyethyl)piperazine-N'-(2-ethanesulfonic acid) sodium salt
• C8H17N2NaO4S
• WAS-14
• W-104397
• SY018360
• HEPES (sodium)
• N-(2-Hydroxyethyl)piperazine-N-(2-ethanesulfonicacid)hemisodiumsalt
• Tox21_302155
• HY-108535
• RDZTWEVXRGYCFV-UHFFFAOYSA-M
• HEPES sodium salt, biochemical grade
• HEPES sodium salt, BioPerformance Certified, suitable for cell culture, >=99.5%
• HEPES sodium salt, >=99.5% (titration)
• 4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid, monosodium salt
• UNII-Z9FTO91O8A
• 75277-39-3
• HEPES sodium salt solution (1M)
• SCHEMBL229142
• CAS-75277-39-3
• EINECS 278-169-7
• HB5187
• sodium 2-[4-(2-hydroxyethyl)-1-piperazinyl]ethanesulfonate
• N-(2-Hydroxyethyl)piperazine-N'-(2-ethanesulfonic acid)sodiumsalt
• HEPES, sodium salt
• AKOS015897769
• MFCD00036463
• 103404-87-1
• AKOS015964204
• F20319
• sodium N'-hydroxyethyl-N-piperazineethanesulfonate
• sodium 2-[4-(2-hydroxyethyl)piperazin-1-yl]ethanesulfonate;Sodium 2-(4-(2-hydroxyethyl)piperazin-1-yl)ethanesulfonate
• Q27120698
• CHEBI:46758
• HEPES sodium salt, 98%
• FT-0610868
• N-2-Hydroxyethylpiperazine-N'-2-ethanesulphonic acid hemisodium salt
• sodium;2-[4-(2-hydroxyethyl)piperazin-1-yl]ethanesulfonate
• 1-Piperazineethanesulfonic acid, 4-(2-hydroxyethyl)-, sodium salt (1:1)
• CHEMBL3187284
• N-(2-Hydroxyethyl)piperazine-N'-2-ethanesulfonic acid,sodium salt
• HEPES sodium salt, Vetec(TM) reagent grade, 96%
• NCGC00255791-01
• DTXCID2024458
• N-(2-Hydroxyethyl)piperazine-N'-(2-ethanesulfonic acid) hemisodium salt
• HEPES sodium salt, BioXtra, >=99.0% (titration)
• Sodium2-(4-(2-hydroxyethyl)piperazin-1-yl)ethanesulfonate
• sodium hepes
• AKOS015912229
• CS-0029103
• A838366
• DTXSID4044458
• HEPES sodium salt,98%
• N - (2-hydroxyethyl) piperazine-N '- (2-ethanesulfonic acid) sodium salt
• DA-53943
• inverted exclamation markY99% (titration)

• MDL： MFCD00036463
• Inchi： 1S/C8H18N2O4S.Na/c11-7-5-9-1-3-10(4-2-9)6-8-15(12,13)14;/h11H,1-8H2,(H,12,13,14);/q;+1/p-1
• InChI Key： RDZTWEVXRGYCFV-UHFFFAOYSA-M
• SMILES： S(CCN1CCN(CCO)CC1)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 260.08081
• Monoisotopic Mass: 260.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 92.3

Experimental Properties

• Color/Form: White powder
• Density: 1.1140
• Melting Point: 234 °C
• Boiling Point: No data available
• Flash Point: No data available
• PH: 10.0-12.0 (1M in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: It is soluble in water.
• Stability/Shelf Life: Stable. Hygroscopic - protect from moisture. Incompatible with strong oxidizing agents.
• PSA: 83.91
• LogP: -0.90190
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• pka: 7.5(at 25℃)
• Vapor Pressure: No data available

HEPES sodium Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：S24/25

Related Categories

• Other Chemical Reagents

Additional information on HEPES sodium

HEPES Sodium: A Comprehensive Overview

HEPES Sodium (CAS No. 75277-39-3) is a widely used buffering agent in various scientific and industrial applications. Its chemical name is 4-(2-hydroxyethyl)piperazine ethanesulfonic acid sodium salt, and it belongs to the family of zwitterionic buffers. The compound is highly valued for its ability to maintain stable pH levels in aqueous solutions, particularly in the range of 6.8 to 8.2. This makes it an essential component in numerous biochemical and biotechnological processes.

The molecular formula of HEPES Sodium is C8H18N2O4SNa, and its molecular weight is approximately 268.3 g/mol. The compound is derived from HEPES (Hydroxyethylpiperazine Ethanesulfonic Acid), which is a weak acid, and its sodium salt form enhances its buffering capacity. The pKa value of HEPES Sodium is around 7.55, making it ideal for applications where a neutral pH environment is required.

One of the key advantages of HEPES Sodium is its excellent solubility in water, which allows for easy preparation of buffer solutions. It is also known for its chemical stability, which ensures consistent performance over extended periods. These properties have made it a preferred choice in various fields, including molecular biology, biochemistry, and pharmaceutical research.

In recent years, advancements in biotechnology have led to increased demand for high-quality buffering agents like HEPES Sodium. Researchers have explored its applications in areas such as cell culture media optimization, protein purification, and nucleic acid extraction. For instance, studies have shown that the use of HEPES Sodium in cell culture media can improve cell viability and proliferation rates by maintaining optimal pH conditions.

The role of HEPES Sodium in protein research has also been extensively studied. Its ability to stabilize proteins under varying pH conditions has made it indispensable in processes such as gel electrophoresis and chromatography. Recent research has highlighted its effectiveness in preserving enzyme activity during purification steps, leading to higher yields and better-quality products.

In the field of gene editing, particularly with CRISPR-Cas9 systems, HEPES Sodium has been found to enhance the efficiency of DNA delivery into cells. By maintaining a stable pH environment during transfection processes, it helps improve the overall success rate of gene editing experiments.

Beyond its scientific applications, HEPES Sodium has also found utility in the pharmaceutical industry. It is commonly used as a buffering agent in drug formulations to ensure product stability and efficacy. Recent studies have focused on optimizing buffer systems using HEPES Sodium to extend shelf life and improve patient outcomes.

Despite its widespread use, proper handling and storage of HEPES Sodium are crucial to maintain its effectiveness. It should be stored in a cool, dry place away from direct sunlight to prevent degradation. Additionally, precautions should be taken during handling to avoid contamination or exposure to moisture.

Looking ahead, ongoing research continues to uncover new applications for HEPES Sodium across diverse disciplines. Its versatility as a buffering agent positions it as an essential tool for scientists and researchers worldwide.